Isopropylamine
Isopropylamine
Isopropylamine (i-PrNH2), a primary mine, is a urinary metabolite of propranolol.
Isopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Boiling point 90°F. Less dense than water Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a solvent and to make other chemicals.
Isopropylamine is a member of the class of alkylamines that is propane carrying an amino group at position 2. It is a member of alkylamines and a primary aliphatic amine. It is a conjugate base of an isopropylaminium.
Isopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Boiling point 90°F. Less dense than water Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a solvent and to make other chemicals.
Isopropylamine is a member of the class of alkylamines that is propane carrying an amino group at position 2. It is a member of alkylamines and a primary aliphatic amine. It is a conjugate base of an isopropylaminium.
Brand Name:
Vulcanchem
CAS No.:
75-31-0
VCID:
VC20837068
InChI:
InChI=1S/C3H9N/c1-3(2)4/h3H,4H2,1-2H3
SMILES:
CC(C)N
Molecular Formula:
C3H9N
(CH3)2CHNH2
C3H9N
(CH3)2CHNH2
C3H9N
Molecular Weight:
59.11 g/mol
Isopropylamine
CAS No.: 75-31-0
Reference Standards
Cat. No.: VC20837068
Molecular Formula: C3H9N
(CH3)2CHNH2
C3H9N
Molecular Weight: 59.11 g/mol
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| Description | Isopropylamine (i-PrNH2), a primary mine, is a urinary metabolite of propranolol. Isopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Boiling point 90°F. Less dense than water Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a solvent and to make other chemicals. Isopropylamine is a member of the class of alkylamines that is propane carrying an amino group at position 2. It is a member of alkylamines and a primary aliphatic amine. It is a conjugate base of an isopropylaminium. |
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| CAS No. | 75-31-0 |
| Molecular Formula | C3H9N (CH3)2CHNH2 C3H9N |
| Molecular Weight | 59.11 g/mol |
| IUPAC Name | propan-2-amine |
| Standard InChI | InChI=1S/C3H9N/c1-3(2)4/h3H,4H2,1-2H3 |
| Standard InChI Key | JJWLVOIRVHMVIS-UHFFFAOYSA-N |
| SMILES | CC(C)N |
| Canonical SMILES | CC(C)N |
| Boiling Point | 90.3 °F at 760 mm Hg (NTP, 1992) 31.7 °C 31.8 °C 91°F |
| Colorform | Colorless liquid [Note: A gas above 91 degrees F] Colorless, volatile liquid Colorless to yellow liquid |
| Flash Point | -35 °F (NTP, 1992) -18 °C (0 °F) (Closed cup) -35 °F (-37 °C) (open cup) -37 °C c.c. -35°F (open cup) (oc) -35°F |
| Melting Point | -150 °F (NTP, 1992) -95.1 °C -95.119 °C -95.2 °C -150°F |
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